Cas no 53673-20-4 (N-(2-Aminoethyl)-2,2-dimethylpropanamide)

• Product Name: N-(2-Aminoethyl)-2,2-dimethylpropanamide
• CAS No: 53673-20-4
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD09737026
• CID: 2109643
• PubChem ID: 12841725
• Update Time: 2025-05-19

N-(2-Aminoethyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)pivalamide
• N-(2-AMINOETHYL)-2,2-DIMETHYLPROPANAMIDE
• NE24676
• Z927306620
• N-(2-Aminoethyl)-2,2-dimethylpropanamide

• MDL： MFCD09737026
• Inchi： 1S/C7H16N2O/c1-7(2,3)6(10)9-5-4-8/h4-5,8H2,1-3H3,(H,9,10)
• InChI Key： JCJIKGDYVOCAMX-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NCCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 115
• Topological Polar Surface Area: 55.1

Additional information on N-(2-Aminoethyl)-2,2-dimethylpropanamide

Comprehensive Overview of N-(2-Aminoethyl)-2,2-dimethylpropanamide (CAS No. 53673-20-4): Properties, Applications, and Industry Insights

N-(2-Aminoethyl)-2,2-dimethylpropanamide (CAS No. 53673-20-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This amide derivative, featuring a 2,2-dimethylpropanamide backbone linked to an aminoethyl group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₇H₁₆N₂O, and molecular weight of 144.22 g/mol make it particularly useful for designing peptide mimetics and drug delivery systems.

Recent trends in bioconjugation and prodrug development have highlighted the relevance of N-(2-Aminoethyl)-2,2-dimethylpropanamide. Researchers are increasingly exploring its role in enhancing water solubility of hydrophobic APIs (Active Pharmaceutical Ingredients) and improving bioavailability—a key focus area in modern drug formulation. The compound’s sterically hindered amide group also contributes to stability against enzymatic degradation, a feature highly valued in sustained-release formulations.

From an industrial perspective, CAS 53673-20-4 is often discussed alongside green chemistry initiatives. Manufacturers are optimizing synthetic routes to minimize environmental impact, addressing growing concerns about carbon footprint reduction in fine chemical production. Analytical techniques like HPLC purity testing and LC-MS characterization are routinely employed to ensure batch consistency, reflecting the compound’s importance in GMP-compliant applications.

The compound’s aminoethyl moiety enables diverse crosslinking reactions, making it valuable in polymer science for creating thermosetting resins and hydrogel networks. These applications align with the booming demand for biocompatible materials in medical devices and tissue engineering scaffolds. Furthermore, its potential in surface modification of nanoparticles for targeted drug delivery systems is being actively investigated, coinciding with the rise of nanomedicine research.

Quality control protocols for N-(2-Aminoethyl)-2,2-dimethylpropanamide emphasize rigorous residual solvent analysis and heavy metal screening, particularly for pharmaceutical-grade material. Storage recommendations typically suggest inert atmosphere protection to prevent oxidative degradation, while transportation requires compliance with non-hazardous chemical regulations. These operational details are frequently searched by procurement specialists and formulation scientists alike.

Emerging studies explore the compound’s utility in enzyme immobilization matrices and affinity chromatography ligands—applications gaining traction in biocatalysis and protein purification technologies. Such developments position CAS 53673-20-4 as a multifaceted tool in both industrial biotechnology and academic research settings. Patent literature reveals innovative uses in controlled-release fertilizers, demonstrating cross-industry adaptability.

For researchers investigating structure-activity relationships (SAR), the 2,2-dimethylpropanamide fragment offers valuable insights into steric effects on molecular recognition. Computational chemistry studies utilizing molecular docking simulations frequently incorporate this scaffold to model ligand-receptor interactions, especially in GPCR-targeted drug discovery projects. These applications resonate with current interests in rational drug design methodologies.

Market analyses indicate steady growth in demand for N-(2-Aminoethyl)-2,2-dimethylpropanamide, driven by expanding contract manufacturing opportunities and increased R&D investment in specialty chemicals. Regulatory documentation emphasizes its classification as a non-controlled substance under major chemical inventories, facilitating global trade. Technical datasheets typically provide detailed specifications for melting point (≈98-102°C), solubility profiles, and spectroscopic data (IR, NMR).

Environmental fate studies confirm that 53673-20-4 undergoes biodegradation under standard OECD test conditions, an important consideration for environmental risk assessment. This characteristic, combined with low bioaccumulation potential, supports its selection in eco-friendly formulations. Industrial hygiene guidelines recommend standard laboratory precautions when handling the powder form, with particular attention to dust control measures.

Future research directions may explore the compound’s potential in ionic liquid formulations or as a building block for metal-organic frameworks (MOFs), reflecting broader trends in advanced material science. The continued evolution of high-throughput screening technologies will likely uncover additional applications for this structurally intriguing molecule in coming years.